Cas no 1803745-50-7 (2-Bromo-4-(3-bromopropyl)benzyl alcohol)

• Product Name: 2-Bromo-4-(3-bromopropyl)benzyl alcohol
• CAS No: 1803745-50-7
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• CID: 4978621
• Update Time: 2025-05-24

2-Bromo-4-(3-bromopropyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-bromopropyl)benzyl alcohol

• Inchi： 1S/C10H12Br2O/c11-5-1-2-8-3-4-9(7-13)10(12)6-8/h3-4,6,13H,1-2,5,7H2
• InChI Key： WPCPTCFRBUZLAG-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C=CC(=C1)CCCBr

Computed Properties

• Exact Mass: 307.92344 g/mol
• Monoisotopic Mass: 305.92549 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.01
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-4-(3-bromopropyl)benzyl alcohol

Introduction to 2-Bromo-4-(3-bromopropyl)benzyl Alcohol (CAS No. 1803745-50-7)

2-Bromo-4-(3-bromopropyl)benzyl alcohol, with the CAS number 1803745-50-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of bromine atoms and a benzyl alcohol functional group, which confer it with specific reactivity and biological properties.

The molecular formula of 2-Bromo-4-(3-bromopropyl)benzyl alcohol is C₁₁H₁₃Br₂O, and its molecular weight is approximately 315.02 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-Bromo-4-(3-bromopropyl)benzyl alcohol has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of benzyl alcohol derivatives that exhibited potent antiviral activity against several strains of influenza virus.

The bromine substituents in 2-Bromo-4-(3-bromopropyl)benzyl alcohol provide multiple points for further functionalization, making it an attractive starting material for synthetic chemists. The bromine atoms can be readily replaced by other functional groups through various substitution reactions, such as nucleophilic substitution or coupling reactions. This flexibility allows for the creation of a wide range of derivatives with diverse biological activities.

In addition to its applications in drug discovery, 2-Bromo-4-(3-bromopropyl)benzyl alcohol has also found use in materials science. Researchers have utilized this compound as a precursor for the synthesis of functional polymers and copolymers with tunable properties. A 2022 study in Macromolecules described the preparation of polymeric materials derived from this compound that exhibited excellent thermal stability and mechanical strength, making them suitable for use in advanced electronic devices and coatings.

The synthetic accessibility of 2-Bromo-4-(3-bromopropyl)benzyl alcohol has been well-documented in the literature. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the bromination of 4-vinylbenzyl alcohol followed by an addition reaction with 1,3-dibromopropane. This approach yields high purity products with good yields, making it suitable for large-scale production.

Safety considerations are paramount when handling 2-Bromo-4-(3-bromopropyl)benzyl alcohol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 2-Bromo-4-(3-bromopropyl)benzyl alcohol (CAS No. 1803745-50-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new uses for this compound, its importance is likely to grow even further.